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Compound of Interest

Compound Name:
4-Amino-3-

(trifluoromethoxy)benzonitrile

Cat. No.: B067731 Get Quote

In-Depth Technical Guide: 4-Amino-3-
(trifluoromethoxy)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, physical

and chemical properties, and handling guidelines for 4-Amino-3-
(trifluoromethoxy)benzonitrile (CAS No. 175278-23-6). The information is intended for use

by professionals in research and development environments.

Chemical Identification and Properties
4-Amino-3-(trifluoromethoxy)benzonitrile is a substituted benzonitrile compound. Its key

identifiers and physical and chemical properties are summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name 4-Amino-3-(trifluoromethoxy)benzonitrile

CAS Number 175278-23-6

Molecular Formula C₈H₅F₃N₂O[1][2]

Molecular Weight 202.14 g/mol [1]

InChIKey QNJPSMLILRHZOW-UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1C#N)OC(F)(F)F)N

Table 2: Physical and Chemical Properties

Property Value Source(s)

Appearance Solid [1]

Melting Point 71-73 °C [1]

Boiling Point
248.6 °C at 760 mmHg

(Predicted)

Density 1.42 g/cm³ (Predicted)

Purity 99% [2]

Solubility Data not readily available

Safety and Hazard Information
The primary hazards associated with 4-Amino-3-(trifluoromethoxy)benzonitrile are eye

irritation and potential for allergic skin reaction.[1] The toxicological properties of this compound

have not been fully investigated.[1]

Table 3: GHS Hazard Statements
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Hazard Code Statement

H317 May cause an allergic skin reaction.[1]

H319 Causes serious eye irritation.[1]

Precautionary Statements:

Users should wash hands and any exposed skin thoroughly after handling.[1] Protective

gloves, protective clothing, eye protection, and face protection are mandatory when working

with this substance.[1] It is advised to avoid breathing dust, fume, gas, mist, vapors, or spray

and to use the compound only outdoors or in a well-ventilated area.[1]

Experimental Protocols
Detailed experimental protocols involving the use of 4-Amino-3-
(trifluoromethoxy)benzonitrile are not readily available in published literature or safety data

sheets. The following are general guidelines for handling, storage, and disposal based on

available safety information. A thorough, user-conducted risk assessment is essential before

commencing any experimental work.

Handling Procedures
Engineering Controls: Use only in a chemical fume hood to ensure adequate ventilation.[1]

Eyewash stations and safety showers should be in close proximity to the workstation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin

contact.[1]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved

respirator.

General Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands

thoroughly after handling. Contaminated work clothing should not be allowed out of the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemimpex.com/products/45896
https://www.chemimpex.com/products/45896
https://www.chemimpex.com/products/45896
https://www.chemimpex.com/products/45896
https://www.chemimpex.com/products/45896
https://www.benchchem.com/product/b067731?utm_src=pdf-body
https://www.benchchem.com/product/b067731?utm_src=pdf-body
https://www.chemimpex.com/products/45896
https://www.chemimpex.com/products/45896
https://www.chemimpex.com/products/45896
https://www.chemimpex.com/products/45896
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


workplace.

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[1]

First-Aid Measures
If Inhaled: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or physician if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, seek

medical advice. Wash contaminated clothing before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Swallowed: Call a poison center or physician if you feel unwell. Rinse mouth.[1]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1]

Toxicological and Ecotoxicological Information
Detailed quantitative toxicological data, such as LD50 or LC50 values, for 4-Amino-3-
(trifluoromethoxy)benzonitrile are not available. The toxicological properties have not been

fully investigated.[1] Similarly, no ecotoxicity data has been found. Researchers should handle

this compound with the caution appropriate for a substance of unknown toxicity.

Visualization
No specific signaling pathways, experimental workflows, or logical relationships involving 4-
Amino-3-(trifluoromethoxy)benzonitrile have been described in the available literature.
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Therefore, no diagrams have been generated for this guide.

Disclaimer: This document is intended as a guide and is based on currently available

information. It does not purport to be all-inclusive. Users should conduct their own

investigations and risk assessments to determine the suitability of this information for their

particular purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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